Cas no 1391738-60-5 (Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate)

Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate is a spirocyclic compound featuring a unique 1,3,7-triazaspiro[4.4]nonane core with two carbonyl functionalities at positions 2 and 4. The tert-butyloxycarbonyl (Boc) protecting group at the 7-position enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic and medicinal chemistry. Its rigid spirocyclic structure contributes to conformational constraint, which can be advantageous in the design of biologically active molecules or as a building block for heterocyclic scaffolds. The compound’s well-defined reactivity and compatibility with standard synthetic protocols underscore its utility in peptide mimetics and drug discovery applications.

Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate structure

1391738-60-5 structure

Product Name:Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate

CAS No:1391738-60-5

MF:C₁₁H₁₇N₃O₄

MW:255.270382642746

MDL:MFCD22372527

CID:2154730

PubChem ID:71756687

Update Time:2025-05-27

Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate
- tert-Butyl 6,8-dioxo-3,7,9-triazaspiro[4.4]nonane-3-carboxylate
- 7-Boc-2,4-Dioxo-1,3,7-triazaspiro[4.4]nonane
- Z1234068360
- SCHEMBL21150856
- DB-352835
- AS-54915
- W11029
- MFCD22372527
- 1391738-60-5
- EN300-113119
- CS-0036160
- tert-butyl2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate
- SB40821
- AKOS017502176
- 7-Boc-1,3,7-triazaspiro[4.4]nonane-2,4-dione
- SY097132
- RFC73860
- 892-715-7
- Tert-butyl 2,4-dioxo-1,3,7-triazaspiro(4.4)nonane-7-carboxylate
- Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate
- MDL： MFCD22372527
- Inchi： 1S/C11H17N3O4/c1-10(2,3)18-9(17)14-5-4-11(6-14)7(15)12-8(16)13-11/h4-6H2,1-3H3,(H2,12,13,15,16)
- InChI Key： VLKKAIKVRQFMFD-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2(C(NC(N2)=O)=O)C1)=O

Computed Properties

Exact Mass: 255.12190603g/mol
Monoisotopic Mass: 255.12190603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.7
XLogP3: -0.2

Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000404-1g	tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95%	1g	495.00 USD	2021-06-15
Alichem	A289000404-5g	tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95%	5g	1,470.00 USD	2021-06-15
Chemenu	CM139727-1g	tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95+%	1g	$763	2021-08-05
Chemenu	CM139727-5g	tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95+%	5g	$2090	2021-08-05
Chemenu	CM139727-1g	tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95%+	1g	$***	2023-03-30
Chemenu	CM139727-5g	tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95%+	5g	$***	2023-03-30
abcr	AB462204-1 g	tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate; .	1391738-60-5		1g	€315.00	2023-04-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T882786-1g	tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95%	1g	￥1,923.30	2022-09-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07468-10g	tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate	1391738-60-5	95%	10g	$2042	2023-09-07
eNovation Chemicals LLC	D552511-1G	TERT-BUTYL 2,4-DIOXO-1,3,7-TRIAZASPIRO[4.4]NONANE-7-CARBOXYLATE	1391738-60-5	95%	1g	$205	2024-05-23